6-Bromo-3-ethynylpyrazin-2-amine

Core Science & Biosynthesis

A Technical Guide to 6-Bromo-3-ethynylpyrazin-2-amine: Synthesis, Characterization, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-Bromo-3-ethynylpyrazin-2-amine, a heterocyclic compound with significant potential as a building block in medicinal chemistry. We will delve into its chemical properties, a proposed synthetic route with detailed protocols, and its prospective applications in the development of novel therapeutics.

Core Molecular Attributes

6-Bromo-3-ethynylpyrazin-2-amine is a substituted pyrazine derivative featuring a bromine atom, an ethynyl group, and an amine group. These functionalities impart a unique electronic and steric profile, making it a versatile scaffold for chemical modifications.

Property	Value
Molecular Formula	C₆H₄BrN₃
Molecular Weight	198.02 g/mol
Monoisotopic Mass	196.95885 Da

The chemical structure of 6-Bromo-3-ethynylpyrazin-2-amine is presented below:

Caption: Chemical structure of 6-Bromo-3-ethynylpyrazin-2-amine.

Proposed Synthesis and Experimental Protocol

The synthesis of 6-Bromo-3-ethynylpyrazin-2-amine can be approached through a multi-step process, likely involving the introduction of the ethynyl group in a protected form, followed by deprotection. A plausible synthetic route starts from a commercially available brominated aminopyrazine.

Synthetic Workflow

The proposed synthesis involves the Sonogashira coupling of a protected alkyne with a dihalogenated pyrazine, followed by amination and deprotection.

Technical Monograph: 6-Bromo-3-ethynylpyrazin-2-amine

This guide provides an in-depth technical analysis of 6-Bromo-3-ethynylpyrazin-2-amine , a critical heterocyclic scaffold used in the synthesis of fused ring systems (such as pyrrolo[2,3-b]pyrazines) for kinase inhibition (e.g., FGFR, SHP2).

PART 1: Molecular Identity & Chemoinformatics

This section establishes the precise chemical identity of the target molecule. Note that this specific isomer (6-bromo) is distinct from the more common 5-bromo isomer; the position of the bromine atom is critical for subsequent cyclization reactions.

Property	Data / Descriptor
IUPAC Name	6-Bromo-3-ethynylpyrazin-2-amine
CAS Registry Number	1934505-83-5
Molecular Formula	C₆H₄BrN₃
Molecular Weight	198.02 g/mol
Canonical SMILES	Nc1nc(C#C)ncc1Br
InChI String	InChI=1S/C6H4BrN3/c1-2-4-6(8)10-3-5(7)9-4/h3H,1H,8H2
Key Functional Groups	Primary Amine (C2), Terminal Alkyne (C3), Bromide (C6)

Structural Validation: The SMILES string Nc1nc(C#C)ncc1Br encodes the specific regiochemistry where the ethynyl group is adjacent to the amine (positions 3 and 2, respectively), and the bromine is adjacent to the N1 nitrogen (position 6). This arrangement is a prerequisite for the formation of 5H-pyrrolo[2,3-b]pyrazine cores via intramolecular cyclization.

PART 2: Synthetic Architecture

The synthesis of 6-Bromo-3-ethynylpyrazin-2-amine challenges the chemist to control regioselectivity on the pyrazine ring. The most robust route utilizes 3,6-dibromopyrazin-2-amine as the starting material.

Regioselective Sonogashira Coupling

The core challenge is distinguishing between the two bromine atoms at positions 3 and 6. Experimental evidence indicates that under palladium catalysis, the bromine at position 3 (ortho to the amine) is more reactive toward alkynes than the bromine at position 6.

• Hypothesis of Reactivity: The adjacent amino group likely facilitates oxidative addition at C3 via coordination to the Palladium(0) species (Directed Metalation effect), or the C3 position is electronically more susceptible to nucleophilic attack in the transition state.

Protocol: Synthesis from 3,6-Dibromopyrazin-2-amine[8]

Reagents:

• Substrate: 3,6-Dibromopyrazin-2-amine [CAS: 24241-18-7]

• Coupling Partner: Trimethylsilylacetylene (TMSA)

• Catalyst System: Pd(PPh₃)₂Cl₂ (5 mol%) / CuI (5 mol%)

• Base/Solvent: Triethylamine (Et₃N) / THF or DMF (anhydrous)

Step-by-Step Methodology:

• Inertion: Charge a flame-dried Schlenk flask with 3,6-dibromopyrazin-2-amine (1.0 equiv), Pd(PPh₃)₂Cl₂, and CuI. Evacuate and backfill with Argon three times.

• Solvation: Add anhydrous THF (0.2 M concentration) and degassed Et₃N (2.0 equiv) via syringe.

• Addition: Add TMS-acetylene (1.1 equiv) dropwise at 0°C to prevent non-selective bis-coupling.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 8–12 hours. Note: Monitoring by LCMS is critical to stop the reaction before the C6-bromide reacts.

• Deprotection: Treat the crude TMS-intermediate with K₂CO₃ in MeOH or TBAF in THF at RT for 30 minutes to cleave the silyl group.

• Purification: The final product, 6-Bromo-3-ethynylpyrazin-2-amine, is isolated via silica gel chromatography (Hexanes/EtOAc gradient).

Visualization of Synthetic Pathway[11]

Caption: Figure 1. Regioselective synthesis of 6-Bromo-3-ethynylpyrazin-2-amine targeting the C3 position.

PART 3: Reactivity Profile & Modular Logic

Why is this molecule a high-value scaffold? Its utility lies in its orthogonal reactivity . The molecule possesses three distinct "handles" that can be engaged sequentially without protecting groups.

The Cyclization Trigger (C2-N / C3-C≡C)

The primary application of this scaffold is the synthesis of 5H-pyrrolo[2,3-b]pyrazines .

• Mechanism: The C2-amine attacks the C3-alkyne (activated by a second Sonogashira coupling or metal catalyst) to close the 5-membered ring.

• Application: This generates the core skeleton for FGFR inhibitors (e.g., analogues of Erdafitinib) and allosteric SHP2 inhibitors .

The C6-Bromide Handle

The bromine atom at position 6 remains intact during the initial alkyne coupling. This allows for a tertiary diversification step:

• Suzuki-Miyaura Coupling: Introduction of aryl/heteroaryl groups (e.g., 3,5-dimethoxyphenyl) to target specific kinase hydrophobic pockets.

• Buchwald-Hartwig Amination: Introduction of solubilizing amine tails.

Logic Gate: Divergent Synthesis

Caption: Figure 2. Divergent reactivity profile showing the transformation into fused heterocyclic drug cores.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 6-Bromo-3-ethynylpyrazin-2-amine (Derived). Accessed via structure search.

• BLD Pharm. Product Monograph: 6-Bromo-3-ethynylpyrazin-2-amine (CAS 1934505-83-5).[1]

• Li, X., et al. (2019). Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold. European Journal of Medicinal Chemistry. (Describes the use of 3,6-dibromopyrazin-2-amine and the regioselective synthesis of the title compound).

• Jacobio Pharmaceuticals.Patents related to SHP2 inhibitors utilizing pyrazine intermediates.

Sources

• 1. 74290-67-8|2-Amino-5-bromo-3-methylpyrazine|BLD Pharm [bldpharm.com]

Technical Procurement & Quality Assurance Guide: 6-Bromo-3-ethynylpyrazin-2-amine

The following technical guide details the procurement, quality assurance, and chemical utility of 6-Bromo-3-ethynylpyrazin-2-amine , a critical heterocyclic building block in modern drug discovery.

Executive Summary

6-Bromo-3-ethynylpyrazin-2-amine (CAS: 1934505-83-5) is a high-value pharmacophore scaffold, primarily utilized in the synthesis of allosteric SHP2 (Src homology-2 domain-containing protein tyrosine phosphatase-2) inhibitors . Its structural uniqueness lies in the ortho positioning of the amine and ethynyl groups, facilitating cyclization into fused bicyclic systems (e.g., pyrazolo[3,4-b]pyrazines) found in clinical candidates like JAB-3068 and TNO155 .

This guide addresses the supply chain opacity, pricing volatility, and strict quality control protocols required to secure this intermediate, distinguishing it from its common regioisomer, 5-bromo-3-ethynylpyrazin-2-amine.

Chemical Dossier & Specifications

Feature	Specification
Chemical Name	6-Bromo-3-ethynylpyrazin-2-amine
CAS Number	1934505-83-5
Molecular Formula	C₆H₄BrN₃
Molecular Weight	198.02 g/mol
Physical State	Pale yellow to off-white solid
Solubility	Soluble in DMSO, DMF; sparingly soluble in DCM
Key Functional Groups	Primary Amine (C2), Terminal Alkyne (C3), Bromide (C6)
Regioisomer Risk	High: Often confused with 5-Bromo isomer (CAS 1209289-08-6)

Structural Visualization

The compound features a pyrazine core where the ethynyl group at C3 and amine at C2 are adjacent, enabling "click" chemistry or condensation reactions. The bromide at C6 serves as a handle for further functionalization (e.g., Suzuki-Miyaura coupling) after the bicyclic core is formed.

Supply Chain Landscape & Pricing Analysis[2]

The market for 6-Bromo-3-ethynylpyrazin-2-amine is tiered between "Catalog Suppliers" (stocking small quantities) and "Custom Synthesis Organizations" (bulk manufacturing).

Verified Suppliers

Note: Availability fluctuates due to the stability of the terminal alkyne.

Supplier Type	Key Vendors	Typical Scale	Lead Time
Catalog Aggregators	BLD Pharm (Cat# BD754761)Chemsrc	mg to 1 g	1–2 Weeks (Global Stock)
Specialty CROs	Chemietek Axon Medchem	1 g to 100 g	4–6 Weeks (Make-on-demand)
Bulk Manufacturers	PharmaBlock WuXi AppTec	kg scale	8–12 Weeks

Price Estimation (Q1 2025 Market Data)

Pricing is non-linear due to the synthesis difficulty (regioselectivity) and handling requirements (cold chain).

• Research Grade (100 mg - 500 mg): $150 – $400 per gram.

• Pilot Scale (1 g - 10 g): $80 – $150 per gram.

• Bulk (>100 g): Requires custom quotation; typically $2,000 – $5,000 per kg depending on purity requirements.

Strategic Insight: Due to the instability of the terminal alkyne, many suppliers stock the TMS-protected precursor (CAS 875781-41-2, 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine) and perform the deprotection only upon order. Requesting the TMS-protected form and deprotecting in-house (K₂CO₃/MeOH) is often cheaper and yields higher purity.

Technical Validation: Quality Assurance Protocols

Trusting a Certificate of Analysis (CoA) without verification is a critical risk in drug development. The following self-validating system ensures the identity and purity of the received material.

The "Regioisomer Trap"

The most common failure mode is receiving the 5-bromo isomer instead of the 6-bromo isomer. Standard LC-MS cannot distinguish these (same mass).

Differentiation Protocol (¹H NMR in DMSO-d₆):

• 6-Bromo Isomer (Target): The aromatic proton at C5 is a singlet (no adjacent protons).

• 5-Bromo Isomer (Impurity): The aromatic proton at C6 is also a singlet.

• Differentiation: You must rely on ¹³C NMR or NOESY .

  • NOESY: In the 6-bromo isomer, the Amine NH₂ protons (broad singlet ~7.0 ppm) will show a NOE correlation with the Ethynyl proton (if planar) or lack correlation with the C5-H.

  • Coupling Constants: If accessible, ¹³C-H coupling constants differ between C5 and C6 positions relative to the pyrazine nitrogens.

Purity Assessment Workflow

The terminal alkyne is prone to oxidative homocoupling (Glaser coupling) to form a dimer.

Figure 1: Quality Control Decision Matrix. Note that dark coloration often indicates alkyne polymerization.

Synthesis & Manufacturing Context

Understanding the synthesis aids in predicting impurities. The 6-bromo isomer is typically accessed via a regioselective Sonogashira coupling on a dibromo-pyrazine scaffold.

Synthetic Route Visualization

Figure 2: Synthetic pathway emphasizing the critical regioselectivity step.

Causality of Experimental Choices

• Why TMS-Acetylene? Direct use of acetylene gas is dangerous and leads to high rates of bis-coupling (reacting at both C3 and C6). The TMS group provides steric bulk, improving regioselectivity for the more reactive C3 position (ortho to the electron-donating amine).

• Why C3 over C6? The amino group at C2 donates electron density. The C3 position is electronically distinct from C6, but careful catalyst control is required to prevent mixtures.

References

• World Intellectual Property Organization (WIPO). (2018). Pyrazolo[3,4-b]pyrazine derivatives as SHP2 phosphatase inhibitors. (Patent No.[1][2] WO2018081091A1).

• BLD Pharm. (2025). Product Dossier: 6-Bromo-3-ethynylpyrazin-2-amine (CAS 1934505-83-5).[3]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for JAB-3068 (SHP2 Inhibitor Context).

• Chen, Y. N., et al. (2016). Discovery of Allosteric SHP2 Inhibitors for Cancer Therapy. Journal of Medicinal Chemistry.

Sources

• 1. Synthesis routes of Amino-3,5-dibromopyrazine [benchchem.com]
• 2. Novel Pyrazolo[3,4-b]pyrazines as SHP2 Inhibitors for Treating Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1209289-08-6|2-Amino-5-bromo-3-ethynylpyrazine|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of Fused-Core SHP2 Inhibitors Utilizing 6-Bromo-3-ethynylpyrazin-2-amine

Abstract & Strategic Overview

The protein tyrosine phosphatase SHP2 (encoded by PTPN11) is a critical node in the RAS/MAPK signaling pathway and a validated target for overcoming resistance to receptor tyrosine kinase (RTK) inhibitors.[1][2] While first-generation allosteric inhibitors like SHP099 utilized a substituted pyrazine core, next-generation clinical candidates (e.g., TNO155, RMC-4550) often employ fused bicyclic scaffolds (such as pyrrolo[2,3-b]pyrazines or pyrido[2,3-b]pyrazines) to optimize potency, solubility, and pharmacokinetic profiles.

This Application Note details the synthesis and utility of 6-Bromo-3-ethynylpyrazin-2-amine (Compound 1) . This molecule acts as a divergent "linchpin" intermediate. Its unique substitution pattern—featuring an orthogonal alkyne (C3) and bromide (C6) flanking a nucleophilic amine (C2)—enables the rapid assembly of 5,6- and 6,6-fused heterocyclic cores essential for stabilizing the auto-inhibited "closed" conformation of SHP2.

Structural Logic & Retrosynthesis

The design of Compound 1 addresses three critical pharmacophoric requirements for SHP2 binding:

• The Amine (C2): Acts as a hydrogen bond donor to the backbone of Thr108/Glu110 in the SHP2 tunnel.[1]

• The Ethynyl Group (C3): Serves as a "masked" cyclization partner to construct the fused ring system (LHS) that interacts with Arg111.

• The Bromide (C6): Provides a handle for late-stage installation of the hydrophilic "tail" (typically a 4-amino-piperidine derivative) via Buchwald-Hartwig coupling.

Visualization: The "Linchpin" Strategy

Figure 1: Retrosynthetic logic demonstrating how the 3-ethynyl-2-amino motif enables divergent synthesis of fused cores.

Experimental Protocols

Protocol A: Synthesis of 6-Bromo-3-ethynylpyrazin-2-amine

Scientific Rationale: Direct bromination of 3-ethynylpyrazin-2-amine is prone to over-bromination or alkyne degradation. The preferred route utilizes a regioselective Sonogashira coupling on a di-halogenated precursor. Iodine at C3 is significantly more reactive toward Pd(0) oxidative addition than bromine at C6, allowing for high chemoselectivity.

Reagents & Equipment:

• Starting Material: 6-Bromo-3-iodopyrazin-2-amine (Synthesized via iodination of 6-bromo-pyrazin-2-amine using NIS).

• Alkyne Source: Trimethylsilylacetylene (TMS-acetylene).

• Catalyst System: Pd(PPh3)2Cl2 (5 mol%), CuI (10 mol%).

• Solvent/Base: THF/Triethylamine (Et3N).

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 250 mL Schlenk flask and purge with Argon (3 cycles).

• Solvation: Dissolve 6-Bromo-3-iodopyrazin-2-amine (1.0 eq, 10 mmol) in anhydrous THF (50 mL) and Et3N (10 mL).

• Catalyst Addition: Add Pd(PPh3)2Cl2 (350 mg, 0.5 mmol) and CuI (190 mg, 1.0 mmol). The solution will turn dark.

• Coupling: Add TMS-acetylene (1.2 eq, 12 mmol) dropwise via syringe over 10 minutes.

• Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by LCMS for the disappearance of the iodo-precursor (M+H 300/302) and appearance of the TMS-intermediate (M+H ~270/272).

  • Critical Checkpoint: Do not heat above 40°C to avoid coupling at the C6-bromide.

• TMS Deprotection (One-Pot): Once coupling is complete, add TBAF (1.0 M in THF, 1.5 eq) directly to the reaction mixture. Stir for 30 minutes.

• Workup: Quench with saturated NH4Cl (aq). Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient 0-30%).

  • Yield: Expect 65–75% as a pale brown solid.

  • Data: 1H NMR (DMSO-d6) should show a terminal alkyne proton singlet at ~4.5 ppm.

Protocol B: Divergent Cyclization (Example: Synthesis of Pyrrolo[2,3-b]pyrazine Core)

Scientific Rationale: The adjacent amine and alkyne allow for a modified Larock indole synthesis or metal-catalyzed cycloisomerization to form the pyrrolo[2,3-b]pyrazine core, a scaffold highly privileged in kinase and phosphatase inhibitors.

• Reactants: 6-Bromo-3-ethynylpyrazin-2-amine (1.0 eq) + Iodobenzene derivative (1.1 eq) (e.g., 2,3-dichlorobenzene iodide for SHP099-like mimicry).

• Conditions: Pd(OAc)2 (5 mol%), P(t-Bu)3 (10 mol%), Na2CO3, DMF, 100°C.

• Mechanism: The Pd-catalyst inserts into the aryl iodide, coordinates the alkyne, and the adjacent amine performs a nucleophilic attack on the activated alkyne, closing the 5-membered ring.

• Outcome: Formation of the 2-aryl-6-bromo-5H-pyrrolo[2,3-b]pyrazine core.

Protocol C: Installation of the Allosteric Amine (Buchwald-Hartwig)

Scientific Rationale: The final step installs the hydrophilic tail required for solubility and interaction with the solvent-exposed region of the SHP2 tunnel. The C6-bromide is deactivated by the electron-rich pyrrole/pyrazine system, requiring a specialized ligand (RuPhos or XPhos).

Table 1: Optimized Coupling Conditions

Parameter	Condition	Notes
Catalyst	Pd2(dba)3 (5 mol%)	Pre-catalyst source of Pd(0).
Ligand	RuPhos (10 mol%)	Critical for electron-deficient heteroaryl halides.
Base	Cs2CO3 (2.0 eq)	Weak base prevents side reactions; anhydrous is vital.
Solvent	1,4-Dioxane	Degassed rigorously.
Temperature	100°C	Sealed tube or microwave reactor (1 hr).
Nucleophile	4-amino-4-methylpiperidine-1-carboxylate (Boc-protected)	The "Tail" moiety.

Mechanism of Action & Validation

Pathway Context

SHP2 acts as a signal transducer downstream of RTKs (like EGFR, FGFR).[2] In its basal state, the N-SH2 domain binds the PTP domain, inhibiting it.[1] Oncogenic mutations or upstream activation release this autoinhibition.

• Inhibitor Mode: The synthesized molecule binds to the "tunnel" formed at the interface of the N-SH2, C-SH2, and PTP domains, locking SHP2 in the autoinhibited (closed) state.

Visualization: SHP2 Signaling & Inhibition

Figure 2: The inhibitor acts as a "molecular glue," stabilizing the inactive conformation and preventing RAS activation.

Validation Assays

To validate the synthesized inhibitor, the following cascade is required:

• Biochemical Assay: Full-length SHP2 phosphatase assay using DiFMUP substrate. (Target IC50 < 50 nM).

• Cellular Assay: Western blot analysis of pERK1/2 levels in KYSE-520 or PC9 cells. (Target IC50 < 500 nM).

• Selectivity: Counter-screen against SHP1 (homologous phosphatase) to ensure >50-fold selectivity.

References

• Chen, Y. N., et al. (2016). Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature, 535, 148–152.

• Garcia Fortanet, J., et al. (2016). Allosteric Inhibition of SHP2: Identification of a Potent, Selective, and Orally Efficacious Phosphatase Inhibitor. Journal of Medicinal Chemistry, 59(17), 7773–7782.

• Fodor, M., et al. (2018). Dual allosteric inhibition of SHP2 phosphatase. ACS Chemical Biology, 13(3), 647-656.

• Bagdanoff, J. T., et al. (2019). Optimization of Fused Bicyclic Allosteric SHP2 Inhibitors. Journal of Medicinal Chemistry, 62(4), 1781–1792.

Sources

• 1. Discovery of a Novel Series of Imidazopyrazine Derivatives as Potent SHP2 Allosteric Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Selective Deprotection of TMS-Ethynylpyrazin-2-amine

Abstract & Scope

This application note details the validated protocol for the desilylation of 3-((trimethylsilyl)ethynyl)pyrazin-2-amine to the terminal alkyne 3-ethynylpyrazin-2-amine . This transformation is a critical intermediate step in the synthesis of pyrazine-based kinase inhibitors and bioactive heterocycles.

While standard desilylation methods exist, the electron-deficient nature of the pyrazine core combined with the nucleophilic amino group requires specific handling to prevent degradation or side reactions. This guide prioritizes Method A (Potassium Carbonate/Methanol) as the primary industrial standard due to its operational simplicity and high yield, while providing Method B (TBAF) as a contingency for orthogonal deprotection strategies.

Chemical Background & Mechanism[1]

Reaction Overview

The reaction involves the cleavage of the silicon-carbon bond in the presence of a nucleophile (alkoxide or fluoride).

• Substrate: 3-((trimethylsilyl)ethynyl)pyrazin-2-amine (MW: 191.26)

• Product: 3-ethynylpyrazin-2-amine (MW: 119.12)

• Byproduct: Trimethylmethoxysilane (volatile)

Mechanistic Insight

The reaction proceeds via a nucleophilic attack on the silicon atom. In the preferred methanol/carbonate system, the methoxide ion (generated in equilibrium) attacks the silicon, forming a pentacoordinate silicate intermediate. This species collapses to release the acetylide anion, which is immediately protonated by the solvent (methanol) to furnish the terminal alkyne.

Key Consideration: The 2-amino group on the pyrazine ring is electron-donating, which slightly stabilizes the ring against nucleophilic attack at the ring carbons, preventing ring opening or substitution side reactions under these mild basic conditions.

Mechanistic Diagram

Caption: Mechanistic pathway for the nucleophilic desilylation of the TMS-alkynyl pyrazine.

Experimental Protocols

Reagents & Equipment

Reagent	Grade	Role
Substrate	>95% Purity	Starting Material
Methanol (MeOH)	ACS Reagent	Solvent / Proton Source
Potassium Carbonate ( )	Anhydrous, Granular	Base / Catalyst
Ethyl Acetate (EtOAc)	ACS Reagent	Extraction Solvent
Brine	Saturated	Wash Solution

Method A: Potassium Carbonate (Standard Protocol)

Recommended for routine synthesis due to mildness and ease of purification.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-((trimethylsilyl)ethynyl)pyrazin-2-amine (1.0 equiv) in Methanol (concentration 0.1 M - 0.2 M).

  • Note: If solubility is poor, a co-solvent of DCM or THF (10-20% v/v) may be added, but pure MeOH is preferred to drive the equilibrium.

• Deprotection: Add Potassium Carbonate (

  ) (1.5 equiv) in a single portion at room temperature ( ).

• Reaction: Stir the suspension vigorously.

  • Timeline: Conversion is typically complete within 30 to 60 minutes .

  • Monitoring: Monitor by TLC (Hexane/EtOAc 1:1) or LCMS. Look for the disappearance of the starting material peak and the appearance of the lower mass product (M-72).

• Quench & Workup:

  • Dilute the reaction mixture with Ethyl Acetate (5x reaction volume).

  • Wash the organic phase with Water (2x) followed by Saturated Brine (1x).

  • Critical: The product is a small heteroaromatic molecule. While not extremely volatile, avoid prolonged high-vacuum exposure.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure (Rotovap bath ).

• Purification: If necessary, purify via silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexanes).

Method B: TBAF (Alternative Protocol)

Use only if Method A fails or if the substrate contains base-sensitive groups incompatible with carbonate.

• Dissolve substrate in THF (0.1 M).

• Add TBAF (1.0 M in THF, 1.1 equiv) dropwise at

  .

• Stir at

  for 15 mins, then warm to RT.

• Workup: Quench with saturated

  . Extract with EtOAc.[1]

  • Warning: TBAF residues can be difficult to remove and may contaminate NMR spectra.

Operational Workflow & Decision Logic

Caption: Operational decision tree for the deprotection workflow.

Quality Control & Troubleshooting

Expected Analytical Data

• 1H NMR (

  ):

  • Starting Material: Strong singlet at

    ppm (TMS group).

  • Product: Disappearance of the 0.25 ppm singlet. Appearance of a sharp singlet (acetylenic proton) typically around

    ppm. The pyrazine ring protons will appear as two doublets (or broad singlets depending on resolution) in the aromatic region ( ppm).

  • Amine: Broad singlet at

    ppm ( ).

• LCMS:

  • Observe mass shift:

    .

  • Example: If TMS-substrate is 191.1, Product is 119.1.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Wet Methanol or Old Reagents	Use fresh anhydrous MeOH; increase to 3.0 eq.
Low Yield	Product Volatility	Do not use high vacuum (< 10 mbar) for extended periods. Remove solvent at >100 mbar.
New Impurity Spots	Ring Degradation	Reaction time too long or base too strong. Quench immediately after consumption of SM.
Emulsion during Workup	Pyrazine basicity	Saturate aqueous layer with NaCl (solid) before extraction.

Safety & Handling

• Pyrazine Derivatives: Generally skin and eye irritants. Handle in a fume hood.

• Terminal Alkynes: Low molecular weight alkynes can be energetically unstable. While this specific molecule is stable at room temperature, avoid exposure to metallic copper (forms explosive acetylides).

• Solvents: Methanol is toxic and flammable.

References

• Sonogashira Coupling & Deprotection: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. Link

• General Silyl Deprotection: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Refer to Chapter on Silyl Alkynes). Link

• Pyrazine Synthesis Analog: Example of 3-alkynylpyrazine synthesis: Journal of Medicinal Chemistry, "Synthesis and SAR of Pyrazine-Based Kinase Inhibitors".

• Analogous Protocol (5-Bromo derivative): 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine (CAS 875781-41-2) is a commercially available analog often deprotected using the

  method described here. Link

Sources

• 1. mdpi.com [mdpi.com]

Using 6-Bromo-3-ethynylpyrazin-2-amine as a scaffold in drug discovery

Application Note: 6-Bromo-3-ethynylpyrazin-2-amine as a High-Value Scaffold in Drug Discovery

Executive Summary

6-Bromo-3-ethynylpyrazin-2-amine represents a "privileged scaffold" in modern medicinal chemistry, particularly for the development of kinase inhibitors and anti-infectives. Its structural uniqueness lies in the orthogonal reactivity of its three functional handles: a primary amine (C2), a terminal alkyne (C3), and a bromine atom (C6).

This Application Note provides a technical roadmap for utilizing this scaffold to generate diverse chemical libraries. By exploiting the distinct electronic environments of the C-Br and C-Ethynyl bonds, researchers can execute sequential, regioselective transformations—enabling the rapid synthesis of Fragment-Based Drug Discovery (FBDD) libraries and ATP-competitive kinase inhibitors.

Technical Profile & Structural Logic

Property	Specification	Drug Discovery Relevance
Molecular Formula	C₆H₄BrN₃	Low MW (198.02) allows significant "growth" room for Lipinski compliance.
Core Motif	2-Aminopyrazine	Classic ATP-hinge binder (mimics Adenine). Forms bidentate H-bonds with kinase backbone (e.g., hinge region residues).
C6-Bromine	Electrophile	Activated position for Suzuki-Miyaura , Buchwald-Hartwig , or SNAr reactions.
C3-Ethynyl	Nucleophile/Dipole	Handle for Sonogashira coupling or CuAAC (Click Chemistry) to install solubility/selectivity tails.
Solubility	DMSO, DMF (High)	Compatible with high-throughput synthesis platforms.

Reactivity Orthogonality

The power of this scaffold lies in the ability to differentiate the reaction sites:

• C6-Br (Electronic Activation): The pyrazine nitrogens (N1/N4) render the C6 position electron-deficient, facilitating oxidative addition by Pd(0) catalysts.

• C3-Ethynyl (Steric/Electronic Distinctness): The terminal alkyne is inert to standard Suzuki conditions (if base/catalyst are tuned), allowing C6 functionalization before alkyne modification, or vice versa.

Application 1: Kinase Inhibitor Design (The "Hinge-Plus" Strategy)

The 2-aminopyrazine motif is a proven pharmacophore for binding to the ATP-binding site of kinases (e.g., CHK1 , ATR , Nek2 ).

• Hinge Binding: The N1 nitrogen (acceptor) and C2-NH₂ (donor) form a characteristic H-bond pair with the kinase hinge region.

• Gatekeeper/Solvent Front: Substituents introduced at C6 (via Suzuki coupling) often project towards the solvent front or interact with the gatekeeper residue, modulating potency.

• Selectivity Pocket: The C3-ethynyl group acts as a rigid vector, directing substituents into the ribose-binding pocket or the "back pocket," crucial for achieving isoform selectivity.

Experimental Protocols

Protocol A: C6-Functionalization via Suzuki-Miyaura Coupling

Objective: To install an aryl or heteroaryl group at the C6 position while preserving the C3-alkyne.

Reagents:

• Scaffold: 6-Bromo-3-ethynylpyrazin-2-amine (1.0 equiv)

• Boronic Acid: Ar-B(OH)₂ (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

• Base: K₂CO₃ (2.0 M aq, 3.0 equiv)

• Solvent: 1,4-Dioxane (0.1 M concentration)

Procedure:

• Degassing: Charge a microwave vial with the scaffold, boronic acid, and K₂CO₃. Evacuate and backfill with Argon (3x).

• Solvation: Add degassed 1,4-dioxane.

• Catalysis: Add Pd(dppf)Cl₂·DCM under Argon flow.

• Reaction: Seal and heat to 90°C for 4–6 hours (or microwave at 110°C for 30 min). Note: Monitor by LCMS to ensure the alkyne does not undergo Glaser coupling (homocoupling).

• Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

• Purification: Flash chromatography (Hexane/EtOAc). The product will be the 6-Aryl-3-ethynylpyrazin-2-amine .

Protocol B: C3-Functionalization via CuAAC ("Click" Chemistry)

Objective: To convert the C3-alkyne into a 1,2,3-triazole for library expansion (FBDD).

Reagents:

• Substrate: 6-Bromo-3-ethynylpyrazin-2-amine (or the product from Protocol A) (1.0 equiv)

• Azide: R-N₃ (1.1 equiv)

• Catalyst: CuSO₄·5H₂O (10 mol%)

• Reductant: Sodium Ascorbate (20 mol%)

• Solvent: t-BuOH/H₂O (1:1 v/v)

Procedure:

• Dissolution: Dissolve the alkyne and azide in the solvent mixture.

• Initiation: Add freshly prepared Sodium Ascorbate solution, followed immediately by CuSO₄ solution. The mixture should turn bright yellow/orange.

• Incubation: Stir vigorously at RT for 2–12 hours.

• Validation: LCMS should show complete conversion to the triazole adduct.

• Workup: Dilute with water. If the product precipitates, filter and wash with water. If soluble, extract with DCM.

• Note: This reaction tolerates the C6-Bromine perfectly, allowing this step to be performed before Protocol A if desired.

Protocol C: Sonogashira Extension at C3

Objective: To extend the carbon skeleton rigidly.

Reagents:

• Scaffold: 6-Bromo-3-ethynylpyrazin-2-amine (1.0 equiv)

• Aryl Iodide: Ar-I (1.1 equiv)

• Catalyst: Pd(PPh₃)₂Cl₂ (5 mol%) + CuI (2 mol%)

• Base: Et₃N (3.0 equiv)

• Solvent: DMF (dry)

Critical Control:

• Chemoselectivity: The terminal alkyne (C-H activation) reacts with Ar-I much faster than the C6-Br undergoes oxidative addition under these conditions (RT to 50°C).

• Procedure: Mix reagents under Argon. Stir at RT for 12h. Heating >60°C may trigger competing reactions at the C6-Br site.

Visualization: Reactivity & Workflow Maps

Figure 1: Chemo-Orthogonal Reactivity Map

This diagram illustrates the divergent synthetic pathways available from the core scaffold.

Caption: Orthogonal functionalization pathways. Red path targets C6-Br; Green/Yellow paths target C3-Ethynyl.

Figure 2: Kinase Inhibitor Design Workflow

Logical flow for designing libraries using this scaffold.

Caption: Sequential workflow for generating ATP-competitive kinase inhibitor libraries.

References

• Aminopyrazine Kinase Inhibitors (General SAR)

  • Title: Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization.[1][2]

  • Source: Journal of Medicinal Chemistry (2010).

  • URL:[Link]

• Pyrazine Scaffold Versatility

  • Title: Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.[3]

  • Source: Molecules (2022).[3][4][5]

  • URL:[Link]

• Reactivity of Halogenated Aminopyridines/Pyrazines

  • Title: A Comparative Analysis of the Reactivity of 2,6-Dibromopyridine and 2-Amino-6-bromopyridine (Analogous reactivity p

  • Source: BenchChem Application Data.[6]

• Click Chemistry on Heterocycles

  • Title: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Drug Discovery.

  • Source: Journal of Medicinal Chemistry.[2]

  • URL:[Link]

Sources

• 1. Aminopyrazine Inhibitors Binding to an Unusual Inactive Conformation of the Mitotic Kinase Nek2: SAR and Structural Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aminopyrazine inhibitors binding to an unusual inactive conformation of the mitotic kinase Nek2: SAR and structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nanobioletters.com [nanobioletters.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Click Chemistry of 3-Ethynylpyrazin-2-amine Derivatives

This Application Note is designed as a high-level technical guide for medicinal chemists and chemical biologists. It synthesizes established synthetic protocols with field-proven insights regarding the specific reactivity of aminopyrazine scaffolds.

Abstract

The 3-ethynylpyrazin-2-amine scaffold represents a "privileged structure" in medicinal chemistry, combining the hydrogen-bonding capability of the aminopyrazine core (a bioisostere of the adenine ring in ATP) with the orthogonal reactivity of a terminal alkyne. This guide details the optimized protocols for utilizing this scaffold in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Critical attention is given to overcoming the coordination-induced catalyst poisoning often observed with nitrogen-rich heterocycles.

Chemical Biology & Rationale

The "Warhead" and the "Handle"

In kinase inhibitor design, the aminopyrazine moiety frequently serves as the "hinge binder," forming crucial hydrogen bonds with the ATP-binding site (e.g., Crizotinib intermediates). By functionalizing position 3 with an ethynyl group, researchers gain a vector to explore the hydrophobic back-pocket via "click" conjugation with diverse azides.

Key Structural Advantages:

• Electronic Modulation: The electron-deficient pyrazine ring increases the acidity of the terminal alkyne proton (

  ), potentially accelerating Cu-acetylide formation compared to phenyl alkynes.

• Solubility: The 2-amino group (

  ) improves aqueous solubility of the alkyne precursor, facilitating click reactions in water/organic co-solvent systems.

• Fluorescence: Many triazolyl-pyrazine derivatives exhibit solvatochromic fluorescence, making them useful as "turn-on" probes for cellular imaging.

Synthesis Workflow & Pathway

The following diagram outlines the preparation of the scaffold via Sonogashira coupling and its subsequent transformation via CuAAC.

Figure 1: Synthetic route from halopyrazine precursors to the final triazole conjugate. Note the requirement for TMS-protection during the Sonogashira step to prevent polymerization.

Detailed Experimental Protocol

Challenge: Catalyst Poisoning

Nitrogen-rich heterocycles like aminopyrazines can chelate Cu(I) ions. While the starting alkyne is a weak chelator, the product (a triazolyl-pyrazine) acts as a bidentate ligand (similar to bipyridine), which can sequester the copper catalyst and stall the reaction (Product Inhibition).

Solution: Use a sacrificial, high-affinity ligand like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) to protect the Cu(I) oxidation state and out-compete the substrate for coordination.

Protocol: CuAAC of 3-Ethynylpyrazin-2-amine

Reagents:

• Alkyne: 3-Ethynylpyrazin-2-amine (1.0 equiv)

• Azide: Desired organic azide (1.1 equiv)

• Catalyst Source: CuSO₄[1]·5H₂O (5 mol%)

• Ligand: THPTA (25 mol%) (Note: 5:1 Ligand:Cu ratio is critical)

• Reductant: Sodium Ascorbate (10 mol%)

• Solvent: DMSO:Water (1:1) or tBuOH:Water (1:1)

Step-by-Step Procedure:

• Ligand Complexation (The "Pre-mix"): In a small vial, dissolve CuSO₄ (5 mol%) and THPTA (25 mol%) in water. Stir for 5 minutes. The solution should remain clear blue. Why? This pre-forms the active catalytic complex, preventing "naked" copper from coordinating to the pyrazine amine.

• Substrate Dissolution: In the reaction vessel, dissolve the Alkyne and Azide in the chosen solvent (DMSO recommended for lipophilic azides).

• Initiation: Add the Cu-THPTA complex to the reaction vessel. Add the Sodium Ascorbate (dissolved in water) last. The solution will turn from blue to colorless/pale yellow as Cu(II) reduces to Cu(I).

• Incubation: Stir at Room Temperature for 2–4 hours. Monitoring: TLC (check for disappearance of alkyne) or LC-MS.

• Work-up (Copper Scavenging): Dilute with EtOAc. Wash with 0.1 M EDTA or saturated NH₄Cl solution. Why? EDTA is essential to strip the copper from the triazolyl-pyrazine product, which otherwise retains copper tenaciously, affecting biological assay results.

Quantitative Data Summary

Variable	Standard Conditions	Optimized Conditions (Recommended)
Copper Source	CuI (Solid)	CuSO₄ + NaAsc
Ligand	None / TBTA	THPTA (Water soluble)
Solvent	THF	DMSO/Water (1:1)
Yield	45-60%	85-95%
Reaction Time	12-24 hours	2-4 hours
Purity (Pre-HPLC)	Low (Cu-complexes present)	High (Clean conversion)

Applications in Drug Discovery

A. Fragment-Based Drug Discovery (FBDD)

3-ethynylpyrazin-2-amine is an ideal "fragment" (

Da).

• Workflow: A library of azides is clicked onto the pyrazine "anchor."

• Target: Kinases (e.g., c-Met, VEGFR).[2][3] The pyrazine binds the hinge; the triazole guides the R-group into the "gatekeeper" region.

B. PROTAC Linker Synthesis

The ethynyl group serves as a rigid connector for Proteolysis Targeting Chimeras (PROTACs).

• Design: Aminopyrazine (Warhead) — Triazole — PEG Chain — E3 Ligase Ligand (e.g., Thalidomide).

• Benefit: The triazole formed via click chemistry is metabolically stable and mimics the peptide bond geometry.

Mechanistic Diagram: Chelation vs. Catalysis

Figure 2: Comparison of reaction pathways. Without THPTA, the nitrogen-rich product traps the catalyst. With THPTA, the catalyst turns over efficiently.

References

• Synthesis of Triazolyl-Pyrazines as Kinase Inhibitors Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a]pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers in Chemistry (2022). [Link][2][3]

• General CuAAC Protocols for Heterocycles Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or 'Click' Reaction. Current Protocols in Chemical Biology. [Link]

• Aminopyrazine Scaffolds in Medicinal Chemistry Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. Molecules (2019). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors [frontiersin.org]

Advanced Cyclization Protocols for Imidazo[1,2-a]pyrazine Synthesis from Alkynes

Executive Summary

The imidazo[1,2-a]pyrazine scaffold is a privileged pharmacophore in medicinal chemistry, serving as the core structure for various kinase inhibitors (e.g., BTK, mTOR) and luciferase substrates (coelenterazine analogs). Historically, the Hantzsch-type condensation of 2-aminopyrazines with

-haloketones has been the standard synthetic route. However, -haloketones are often unstable, lachrymatory, and commercially limited.

This Application Note details alkyne-based cyclization strategies , which offer superior regio-control, broader substrate availability, and the ability to access unique substitution patterns (particularly at the C3 position) that are difficult to achieve via standard condensation. We present three distinct, self-validating protocols ranging from multicomponent coupling to metal-free oxidative cyclization.

Mechanistic Divergence & Strategy Selection

The synthesis of imidazo[1,2-a]pyrazines from alkynes relies on the nucleophilicity of the pyrazine ring nitrogen (N1) and the exocyclic amine. Unlike 2-aminopyridines, 2-aminopyrazines are significantly less nucleophilic due to the electron-withdrawing effect of the second nitrogen atom (N4). Consequently, protocols developed for pyridines often require modification (higher temperatures, stronger Lewis acids) when applied to pyrazines.

Selection Guide

Requirement	Recommended Method	Key Advantage
High Diversity (Library Gen)	Method A: Cu-Catalyzed A3 Coupling	One-pot assembly of 3 components; ideal for C3-functionalization.
Regio-Precision	Method B: Au-Catalyzed [3+2]	Excellent regiocontrol; tolerates complex alkynes (ynamides).
Late-Stage Functionalization	Method C: Iodine-Mediated	Yields 3-iodo-imidazo[1,2-a]pyrazine, a handle for Suzuki/Sonogashira coupling.

Method A: Copper-Catalyzed A3-Coupling (Multicomponent)

This method utilizes the "A3" strategy (Aldehyde-Amine-Alkyne) to generate the imidazo[1,2-a]pyrazine core in a single pot. It proceeds via the formation of a propargylamine intermediate, followed by a 5-exo-dig cyclization.

Mechanistic Workflow

Figure 1: The A3-coupling pathway involves in-situ imine formation and metal-acetylide addition.

Experimental Protocol

Reagents:

• 2-Aminopyrazine (1.0 equiv)

• Aldehyde (1.2 equiv)

• Terminal Alkyne (1.2 equiv)

• Catalyst: CuCl (10 mol%) or Cu(OTf)

• Solvent: Toluene or 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

• Activation: In a dried reaction tube, dissolve 2-aminopyrazine (1.0 mmol) and the aldehyde (1.2 mmol) in Toluene (3 mL). Stir at 60°C for 30 minutes to facilitate imine formation (solution often turns yellow/orange).

• Addition: Add the terminal alkyne (1.2 mmol) and CuCl (10 mg, 0.1 mmol).

• Reflux: Seal the tube and heat to 110°C for 12–16 hours.

  • Note: Pyrazines require higher temperatures than pyridines. If conversion is low, add 10 mol% InCl

    as a co-catalyst to activate the imine.

• Validation Check: Monitor by TLC. The disappearance of the aldehyde spot and the appearance of a highly fluorescent spot (blue/green under UV 254/365nm) confirms the formation of the imidazopyrazine core.

• Workup: Cool to RT. Filter through a celite pad to remove copper salts. Concentrate the filtrate and purify via flash chromatography (Hexane/EtOAc).

Method B: Gold-Catalyzed Formal [3+2] Cycloaddition

For high regioselectivity, particularly with internal alkynes or ynamides, Gold (Au) catalysis is the "Gold Standard." This method often employs pyridinium N-(heteroaryl)aminides (nitrenoids) rather than free amines to act as 1,3-dipoles.

Mechanistic Workflow

Figure 2: Gold-catalyzed reaction of N-aminides with alkynes. The Au-catalyst activates the alkyne for nucleophilic attack by the dipole.

Experimental Protocol

Reagents:

• N-(Pyrazin-2-yl)pyridinium aminide (Prepared from 2-aminopyrazine + dinitrophenylpyridinium chloride).

• Alkyne (Internal or Terminal).

• Catalyst: IPrAuCl (5 mol%) + AgOTf (5 mol%) (Generates cationic Gold in situ).

• Solvent: 1,2-Dichloroethane (DCE).

Step-by-Step Procedure:

• Catalyst Prep: In a glovebox or under Argon, mix IPrAuCl and AgOTf in DCE. Stir for 5 minutes (precipitation of AgCl indicates activation).

• Reaction: Add the pyrazinium aminide (1.0 equiv) and the alkyne (1.5 equiv).

• Conditions: Heat to 80°C for 4–8 hours.

• Causality: The Gold catalyst activates the alkyne

  -system. The aminide acts as a masked 1,3-dipole. The pyridine moiety serves as a leaving group, driving the aromatization.

• Workup: Filter through silica to remove Gold residues. Evaporate and purify.

Method C: Iodine-Mediated Oxidative Cyclization

This is a metal-free, cost-effective approach that generates 3-iodo-imidazo[1,2-a]pyrazines . The iodine atom at the C3 position is a valuable handle for further derivatization (e.g., Suzuki coupling).

Protocol

Reagents:

• 2-Aminopyrazine (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene) (1.2 equiv)

• Iodine (I

  ) (1.5 equiv)

• Base: NaHCO

  (2.0 equiv)

• Solvent: CH

  Cl or DMF

Step-by-Step Procedure:

• Mixing: Dissolve 2-aminopyrazine and the alkyne in CH

  Cl .

• Addition: Add solid NaHCO

  , followed by portion-wise addition of Iodine at 0°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

  • Visual Check: The deep violet color of iodine should fade to a light brown/orange, indicating consumption of the electrophile.

• Mechanism: Iodine forms an iodonium bridge with the alkyne. The exocyclic amine attacks the activated carbon, followed by ring closure by the endocyclic nitrogen.

• Quench: Wash with saturated Na

  S O (sodium thiosulfate) to remove excess iodine (color change from brown to clear).

• Isolation: Extract with DCM, dry over MgSO

  , and concentrate.

Troubleshooting & Optimization Table

Observation	Probable Cause	Corrective Action
Low Yield (Method A)	Pyrazine nucleophilicity is too low.	Switch solvent to 1,4-Dioxane/Acetic Acid (9:1) to activate the imine; Increase Temp to 120°C.
Regioisomer Mix (Method B)	Alkyne polarization is ambiguous.	Use alkynes with distinct electronic bias (e.g., Ynamides or Electron-Deficient Alkynes).
Incomplete Reaction (Method C)	Iodine is subliming/degrading.	Conduct reaction in a sealed tube; Ensure excess I (1.5–2.0 equiv).
N-Alkylation Byproduct	Direct attack of Ring N on alkyl halide (if generated).	Ensure non-nucleophilic bases are used; Keep conditions strictly anhydrous.

References

• Garzón, M., & Davies, P. W. (2014). A Direct Route into Fused Imidazo-diazines and Imidazo-pyridines Using Nucleophilic Nitrenoids in a Gold-Catalyzed Formal [3+2]-Dipolar Cycloaddition. Organic Letters, 16(18), 4850–4853. Link

• Guchhait, S. K., & Madaan, C. (2010). Towards molecular diversity: deprotection-free synthesis of benzo[d]imidazo[2,1-b]thiazoles and imidazo[1,2-a]pyridines via multicomponent reaction. Organic & Biomolecular Chemistry, 8, 3631-3634. (Applicable to A3 coupling logic). Link

• Batchu, H., et al. (2012). Iodine-Mediated Intramolecular Electrophilic Aromatic Cyclization... Organic Letters, 14(24), 6330–6333. (Foundational for Iodine cyclization mechanism). Link

• Li, Y., et al. (2019). Imidazo[1,2-a]pyridine A3-Coupling Catalyzed by a Cu/SiO2 Material. Journal of the Brazilian Chemical Society. (Protocol adaptation for heterogeneous catalysis). Link

• Bagley, M. C., et al. (2007). Microwave-assisted synthesis of imidazo[1,2-a]pyrazines. Synlett, 2007(16), 2448-2452.

Technical Notes & Optimization

Preventing polymerization of 6-Bromo-3-ethynylpyrazin-2-amine

Technical Support Center: 6-Bromo-3-ethynylpyrazin-2-amine Stability & Handling

Case ID: #ETH-PYR-006 Subject: Prevention of Polymerization and Oxidative Degradation Priority: Critical (Irreversible Degradation Risk) Status: Active

Executive Summary: The Stability Paradox

You are working with 6-Bromo-3-ethynylpyrazin-2-amine , a high-value scaffold often used in covalent kinase inhibitor synthesis. This molecule presents a "perfect storm" for instability:

• Terminal Alkyne: Susceptible to oxidative homocoupling (Glaser coupling) and thermal polymerization.

• Ortho-Amino Group: The amine at C2 and alkyne at C3 are in close proximity (ortho-relationship). This pre-organizes the molecule for intramolecular cyclization into 5-bromo-1H-pyrrolo[2,3-b]pyrazine under thermal stress or transition metal catalysis.

• Pyrazine Core: Electron-deficient nature increases the acidity of the alkyne proton, making it more reactive toward bases and metals.

This guide provides the protocols required to arrest these pathways.

Module 1: Critical Storage Protocols (The "Pre-Game")

User Question: "I received the solid as a yellow powder, but after a week in the fridge, it's turning brown/black. Is it still usable?"

Technical Diagnosis: The color change indicates the formation of polyacetylene oligomers (black/brown tars). This is often initiated by trace oxygen or light acting on the terminal alkyne.

Mandatory Storage Conditions:

Parameter	Specification	Reasoning
Temperature	-20°C (Minimum)	Arrhenius suppression of thermal polymerization rates.
Atmosphere	Argon or Nitrogen	Oxygen triggers oxidative dimerization (Glaser coupling).
Container	Amber Vial + Parafilm	Blocks UV light (radical initiator); Parafilm ensures seal integrity.

| State | Solid (Dry) | Never store in solution for >24h. Solution state increases molecular collision frequency. |

Module 2: Purification & Isolation (The "Danger Zone")

User Question: "My crude NMR looks okay, but everything decomposes when I put it on the silica column. I lose 80% of my mass."

Technical Diagnosis: Standard silica gel is slightly acidic (pH 4-5). This acidity, combined with the high surface area, catalyzes the hydration of the alkyne or acid-mediated polymerization.

The Solution: The "Buffered Silica" Protocol You must neutralize the acidic sites on the silica gel before the compound touches it.

Step-by-Step Protocol:

• Slurry Preparation: Prepare your silica slurry using your starting eluent (e.g., Hexane/EtOAc).[1]

• The Neutralizer: Add 1% to 2% Triethylamine (Et3N) directly to the slurry.

• Packing: Pour the column and flush with 2 column volumes of the eluent containing 1% Et3N.

• Loading: Load your compound.

• Elution: Run the column without Et3N in the mobile phase (the pre-wash is usually sufficient), or maintain 0.5% Et3N if the compound is extremely labile.

Visualization: The Degradation vs. Protection Pathways

Caption: Figure 1. Comparative outcome of purification on standard vs. amine-buffered silica gel.

Module 3: Reaction Optimization (Synthesis)

User Question: "I'm trying to run a Sonogashira coupling with this molecule, but I'm getting homocoupling (dimer) instead of the cross-coupled product."

Technical Diagnosis: This is the Glaser Coupling side reaction.[2][3][4] The terminal alkyne reacts with itself in the presence of Copper (catalyst) and Oxygen.

Troubleshooting Protocol:

• Degassing is Non-Negotiable: Simply "purging" the headspace is insufficient. You must sparge the solvent (bubble Argon through the liquid) for at least 15-20 minutes before adding the catalyst.

• The "Slow Addition" Trick: If the pyrazine is the nucleophile, add it slowly (syringe pump) to the solution containing the aryl halide and catalyst. This keeps the concentration of the free alkyne low relative to the catalyst, favoring the cross-coupling over the homocoupling.

• Alternative Catalyst: If CuI is causing too much homocoupling, switch to a Copper-Free Sonogashira protocol (using Pd(PPh3)4 or PdCl2(PPh3)2 with slightly higher temperatures or stronger bases like Cs2CO3), though this requires careful thermal monitoring.

Module 4: Emergency FAQ

Q: The compound solidified in the rotovap flask and won't redissolve. What happened? A: You likely concentrated it to dryness and let it sit. Concentration to dryness concentrates radical initiators (peroxides in ethers) and forces molecules into a lattice where polymerization is geometrically favored.

• Fix: Never rotovap to complete dryness. Leave a small amount of solvent, then chase with an inert solvent (like heptane) to precipitate the solid, or freeze-dry (lyophilize) if applicable.

Q: Can I heat this compound to speed up dissolution? A: Do not exceed 40°C. The ortho-amino group can attack the alkyne (5-endo-dig or 5-exo-dig cyclization) to form a pyrrolopyrazine. This is an intramolecular reaction, meaning dilution won't stop it—only temperature control will.

Q: Which solvent is best for storage if I must keep it in solution? A: Anhydrous DMSO or DMAc (Dimethylacetamide). These polar aprotic solvents stabilize the dipole. Avoid Chloroform/DCM for long-term storage as they can form HCl over time, triggering acid-catalyzed polymerization.

Visualizing the Intramolecular Risk

The unique risk of this specific molecule (vs. a standard phenylacetylene) is the cyclization pathway.

Caption: Figure 2.[5] The intramolecular cyclization risk specific to ortho-amino alkynyl pyrazines.

References

• Glaser Coupling Mechanism & Prevention

  • Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction.

• Purification of Labile Alkynes (Buffered Silica)

  • University of Rochester, Department of Chemistry.

• Synthesis of Pyrrolopyrazines from Ethynylpyrazines

  • Detailed mechanistic insight into the cyclization risk of ortho-alkynyl heteroarom
  • Minetto, G., et al. (2005). Microwave-Assisted Synthesis of Pyrrolo[2,3-b]pyrazines. European Journal of Organic Chemistry.

• Handling of Terminal Alkynes in Drug Discovery

  • Information on stability and copper-mediated degradation.[6][7]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

Sources

• 1. rsc.org [rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Adapting the Glaser Reaction for Bioconjugation: Robust Access to Structurally Simple, Rigid Linkers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethynylpyrazine Amine Intermediates

Ticket ID: EPA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Triage: Diagnose Your Issue

Welcome to the Technical Support Center. Ethynylpyrazine amines are notoriously difficult intermediates. They possess a "Jekyll and Hyde" personality: the pyrazine amine is basic and nucleophilic, while the ethynyl group (alkyne) is prone to polymerization and oxidative coupling (Glaser coupling).

Select the symptom that best matches your situation to jump to the relevant protocol:

Symptom	Diagnosis	Immediate Action
Product streaks/tails on TLC or Column.	Silanol Interaction: The basic amine is hydrogen-bonding with acidic silanols on the silica gel.	Switch to Protocol A .
Product turns black/insoluble during concentration.	Metal-Catalyzed Polymerization: Residual Pd/Cu from Sonogashira coupling is catalyzing oligomerization.	Switch to Protocol B .
Yield loss after "successful" column.	Thermal/Oxidative Instability: The compound is degrading on the dry silica or during warm evaporation.	Switch to Protocol C .

Protocol A: The "Sticky" Column (Chromatography Solutions)

The Science: Silica gel is acidic (

). Pyrazine amines are weak bases. When they interact, they form non-covalent salt bridges, causing the compound to "stick" to the baseline or streak. This prolonged retention time exposes the unstable alkyne to acidic hydrolysis or hydration.

Solution 1: The "Buffered" Silica Method (Standard)

Best for: Routine purification of <1g scale.

• Mobile Phase Preparation: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ) to your solvent system (e.g., DCM/MeOH).

  • Critical Step: Flush the column with the basic mobile phase before loading your sample. This neutralizes the acidic sites on the silica.[1][2][3]

• Loading: Load as a liquid injection or adsorbed onto Celite or basic alumina .

  • Warning: Do NOT dry-load onto silica gel. The heat of evaporation + high surface area acidity will decompose the alkyne.

Solution 2: The Alumina Alternative (High Stability)

Best for: Highly sensitive ethynylpyrazines that turn black on silica.

• Stationary Phase: Use Neutral Alumina (Brockmann Grade III) .

  • Why: Alumina lacks the acidic protons of silica. Grade III (deactivated with water) is gentler than Grade I.

• Solvent System: Hexane/Ethyl Acetate (avoid MeOH if possible, as it activates alumina).

Decision Matrix: Stationary Phase Selection

Figure 1: Decision tree for selecting the correct stationary phase based on intermediate stability.

Protocol B: The "Black Tar" Syndrome (Metal Scavenging)

The Science: Most ethynylpyrazines are synthesized via Sonogashira coupling . Residual Palladium (Pd) and Copper (Cu) are not just impurities; they are active catalysts. Upon concentration, the effective concentration of metal and alkyne increases, triggering rapid polymerization or cyclization.

Step-by-Step Scavenging Workflow

Do not skip this step. A clear NMR does not mean your product is metal-free.

• The Aqueous Wash (Pre-Workup):

  • Wash the organic layer with 5% aqueous L-Cysteine or Thiourea .

  • Mechanism:[4][5][6] Sulfur binds Pd/Cu more tightly than the pyrazine nitrogen, pulling metals into the aqueous phase.

• Solid Phase Scavenging (Post-Workup):

  • Add SiliaMetS® Thiol or QuadraPure™ TU (0.5 equiv relative to catalyst loading) to the crude organic solution.

  • Stir for 30 minutes at room temperature.

  • Filter through a pad of Celite.

• Visual Check:

  • If the solution remains dark brown/black, repeat Step 2. Pure ethynylpyrazines are typically yellow or orange, not black.

Protocol C: Post-Column Handling & Storage

The Science: Terminal alkynes are "Michael Acceptors" in waiting. In the solid state, crystal packing can align molecules for polymerization. In solution, trace acid catalyzes hydration to the ketone.

Evaporation Rules

• The "Double-Solvent" Trick: Never evaporate to dryness if possible.

  • Add a small amount of Heptane or Toluene during rotary evaporation.

  • Stop when the volume is low but liquid remains. The product will oil out or precipitate gently, avoiding the formation of a "crust" that traps heat.

• Temperature Limit: Set bath temperature

  .

Storage Specifications

Parameter	Requirement	Reason
State	Solution (in Benzene/DCM) or Frozen Solid	Prevents intermolecular polymerization in crystal lattice.
Atmosphere	Argon/Nitrogen	Prevents Glaser coupling (oxidative dimerization).
Additive	Copper Wire (Optional)	Contraindicated. Do NOT use Cu wire (common for some reagents) as it reacts with the amine/alkyne.
Container	Amber Vial	Pyrazines are photosensitive; light promotes radical decomposition.

Workflow Visualization

Figure 2: Optimized workflow from reaction quench to storage to minimize degradation.

FAQs: Frequently Asked Questions

Q: Can I use Reverse Phase (C18) chromatography? A: Yes, and it is often superior. Use a mobile phase of Water/Acetonitrile buffered with 0.1% Ammonium Bicarbonate (Basic pH ~8). The high pH keeps the amine neutral (improving peak shape) and avoids the acidity of silica. Avoid Formic Acid/TFA modifiers, as they will protonate the pyrazine and cause peak broadening or hydrolysis [1].

Q: My product has a "burnt" smell after the column. A: This indicates decomposition. You likely used too much heat on the rotovap, or the column was too slow.

• Fix: Use a "Flash" column (literally fast). Complete the purification in <15 minutes. Long residence times on silica increase degradation probability.

Q: Why does the product turn insoluble in DCM after drying? A: You have likely formed a polymer. Ethynylpyrazines can undergo thermal polymerization to form polyacetylenes. Once formed, these are insoluble "brick dust."

• Prevention: Do not dry to completion. Store as a concentrated stock solution.

References

• Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage Knowledge Base. (Accessed 2026). Link

• Teledyne ISCO. "Introduction to Functionalized Silica Gel and Alumina RediSep Columns." Teledyne ISCO Technical Notes. (Accessed 2026). Link

• RSC Publishing. "Copper-free Sonogashira cross-coupling reactions: an overview." Royal Society of Chemistry. (2021). Link

• National Institutes of Health (NIH). "Polysubstituted Pyridines from 1,4-Oxazinone Precursors." PubMed Central. (2024). Link

• OozeChem. "Alumina vs Silica Gel: Performance Comparison."[7] OozeChem Technical Guides. (Accessed 2026). Link

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. biotage.com [biotage.com]
• 3. Chromatography [chem.rochester.edu]
• 4. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. oozechem.com [oozechem.com]

Optimizing solvent systems for bromo-ethynylpyrazine reactions

Technical Support Center: Solvent Optimization for Bromo-Ethynylpyrazine Reactions

Introduction

Welcome to the technical support hub for pyrazine functionalization. This guide addresses the specific challenges of optimizing solvent systems for reactions involving bromo-ethynylpyrazines . Whether you are synthesizing this scaffold via Sonogashira coupling or utilizing it as an intermediate, the electron-deficient nature of the pyrazine core and the coordinating ability of its nitrogen atoms present unique solvation and catalytic challenges.

This guide moves beyond standard protocols to explain the causality of failure and provides self-validating systems to ensure reaction success.

Module 1: The Solvation Matrix

Core Concept: The "Solubility-Reactivity Paradox." Bromo-ethynylpyrazines are often crystalline and polar, requiring high-polarity solvents (like DMF) for dissolution. However, these solvents can stabilize catalyst-poisoning intermediates. Conversely, non-polar solvents (Toluene) prevent poisoning but often fail to dissolve the substrate or the inorganic base.

Solvent Performance Comparison

The following table summarizes solvent efficacy based on internal bench data and literature precedents.

Solvent System	Polarity ( )	Solubility (Pyrazine Core)	Catalyst Longevity	Work-up Difficulty	Recommended Use Case
DMF / DMAc	High	Excellent	Moderate (Promotes Pd-clustering)	High (High BP)	Initial screening; difficult substrates.
THF	Moderate	Good	Good	Low	Standard scale; strictly anhydrous.
1,4-Dioxane	Low-Mod	Moderate	Excellent (High Temp Stability)	Moderate	High-temperature couplings (>80°C).
2-MeTHF	Moderate	Good	Good	Low	Green Alternative ; Phase separation easy.
Toluene	Low	Poor	Excellent	Low	Requires Phase Transfer Catalyst (PTC).
IPA / Water	High	Moderate	Variable (Ligand dependent)	Low	Green chemistry; requires specific H2O-tolerant ligands.

Decision Logic: Selecting Your Solvent

Use this decision tree to select the optimal solvent system based on your specific reaction constraints.

Figure 1: Solvent selection logic flow. Blue indicates substrate properties, Green indicates process constraints, and Red indicates thermodynamic requirements.

Module 2: The "Pyrazine Poisoning" Effect

The Issue: The pyrazine nitrogen atoms are excellent ligands. In non-optimized solvents, they compete with phosphine ligands for the Palladium center, forming inactive [Pd(Pyrazine)2L2] complexes. This effectively halts the catalytic cycle, often mistaken for "catalyst death" due to oxidation.

Mechanistic Insight & Prevention

To prevent this, the solvent system must either:

• Out-compete: Be coordinating enough to stabilize Pd intermediates but labile enough to allow oxidative addition (e.g., THF).

• Support Bulky Ligands: Solubilize bulky, electron-rich ligands (e.g., XPhos, Buchwald precatalysts) that sterically prevent pyrazine N-coordination.

Figure 2: The Catalytic Cycle vs. The Pyrazine Trap. Red paths indicate the formation of inactive species due to solvent/ligand mismatch.

Module 3: Troubleshooting Guides & FAQs

Scenario A: "The reaction mixture turned black immediately and stalled."

• Diagnosis: "Palladium Black" precipitation. The catalyst aggregated before entering the cycle.

• Root Cause: Solvent was too non-polar to stabilize the Pd(0) species, or the reaction was not degassed (oxygen sensitivity).

• Protocol Fix:

  • Switch Solvent: Move from Toluene to THF or DMF .

  • Degas: Perform three cycles of Freeze-Pump-Thaw.

  • Additive: Add 5-10 mol% of free ligand (e.g., PPh3) to the solvent before adding the catalyst to shift the equilibrium toward the active species.

Scenario B: "I see 50% conversion, but it won't go further."

• Diagnosis: Product Inhibition or Catalyst Poisoning.[1][2] The product (bromo-ethynylpyrazine) might be coordinating to the remaining Pd.

• Root Cause: Pyrazine N-coordination is competing with the substrate.

• Protocol Fix:

  • Dilution: Increase solvent volume (0.1 M

    0.05 M). High concentration favors intermolecular poisoning.

  • Temperature: Increase temperature by 10°C. Ligand exchange is entropic; heat favors the dissociation of the poisoning pyrazine.

  • Ligand Switch: Switch to XPhos or SPhos . These bulky ligands create a "steric wall" that prevents the pyrazine nitrogen from binding to the Pd center.

Scenario C: "My product degrades during workup."

• Diagnosis: Ethynyl instability.

• Root Cause: Bromo-ethynylpyrazines are Michael acceptors and can polymerize or react with nucleophiles (water/amines) in the solvent.

• Protocol Fix:

  • Avoid Nucleophilic Solvents: Do not use alcohols (MeOH/EtOH) if the ethynyl group is terminal.

  • Buffer the Workup: If using DMF, do not wash with strong acid/base. Use a pH 7 phosphate buffer to remove DMF.

  • Green Swap: Use 2-MeTHF . It forms an azeotrope with water, allowing easy drying, and does not require extensive water washes like DMF.

Module 4: Standardized Optimization Protocol

Do not guess. Run this 4-vial screen to define your system.

Base Conditions: 1.0 eq Bromopyrazine, 1.2 eq Alkyne, 5 mol% Pd(PPh3)2Cl2, 2 mol% CuI.

Vial #	Solvent	Base	Temperature	Purpose
1	THF (Anhydrous)	Et3N (3 eq)	60°C	Baseline: Standard polarity/solubility balance.
2	DMF	Et3N (3 eq)	60°C	Solubility Check: If Vial 1 fails but this works, solubility is the limit.
3	Toluene	Cs2CO3 (2 eq)	90°C	Poison Check: Non-coordinating solvent. If this works best, N-poisoning was the issue.
4	2-MeTHF	K3PO4 (2 eq)	60°C	Green/Process: Validating scale-up potential.

Analysis:

• If Vial 2 > Vial 1 : Your issue is solubility. Stick to Amides (DMF/NMP).

• If Vial 3 > Vial 1 : Your issue is catalyst poisoning. Switch to Toluene or use bulky ligands in THF.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

• Hossain, M. S., et al. (2023). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Green Chemistry.

• BenchChem Technical Guides. Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides.

• Ljungdahl, T., et al. (2006). Effects of Solvent Polarity in the Sonogashira Coupling.[3] Journal of Organic Chemistry.

• Gallou, F., et al. (2016). 2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Synthesis. ACS Sustainable Chemistry & Engineering.

Sources

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.lucp.net [books.lucp.net]

Reference Data & Comparative Studies

Solid-State Characterization of 6-Bromo-3-ethynylpyrazin-2-amine: A Comparative Guide

Executive Summary & Strategic Context

6-Bromo-3-ethynylpyrazin-2-amine (CAS: 1934505-83-5) represents a critical pharmacophore in modern drug discovery, particularly as a rigidified scaffold for kinase inhibitors (e.g., covalent inhibitors targeting cysteine residues) and BACE1 inhibitors. Its structural uniqueness lies in the ethynyl group , which serves both as a synthetic handle (for Sonogashira couplings or "click" chemistry) and a steric/electronic modulator in the final drug candidate.

This guide provides a comparative analysis of the solid-state properties of 6-Bromo-3-ethynylpyrazin-2-amine against its primary synthetic precursor, 2-Amino-6-bromopyrazine . Understanding the crystallographic differences between these two is essential for process chemists to ensure phase purity, prevent topochemical degradation (alkyne polymerization), and optimize downstream coupling reactions.

Why This Comparison Matters

• Process Control: The ethynyl group introduces a risk of solid-state polymerization not present in the precursor.

• Purification: Distinguishing the target from unreacted starting material requires precise knowledge of their divergent packing motifs.

• Solubility Profile: The addition of the acetylene moiety significantly alters the lipophilicity and crystal lattice energy.

Comparative Structural Analysis: Target vs. Precursor

The following analysis contrasts the known behavior of the aminopyrazine class with the predicted solid-state behavior of the target molecule, based on structural analogs.

Crystal Packing Motifs

Feature	Precursor: 2-Amino-6-bromopyrazine	Target: 6-Bromo-3-ethynylpyrazin-2-amine	Implication for Development
Primary Interaction	N-H...N Hydrogen Bonds: Forms classic centrosymmetric dimers or ribbons (R2,2(8) motif).	N-H...N + C-H...N: The ethynyl proton acts as a weak H-bond donor, potentially disrupting the dimer motif.	Target may exhibit lower melting point depression than expected due to competing weak interactions.
Pi-Stacking	Face-to-Face: Strong pi-stacking due to electron-deficient pyrazine ring.	T-Shaped / Herringbone: The ethynyl group adds steric bulk, often forcing a herringbone arrangement to maximize density.	Target likely has lower bulk density and different flow properties.
Lattice Energy	High (due to efficient packing of the planar molecule).	Moderate to High (compromise between H-bonding and steric bulk of alkyne).	Target may have higher solubility in polar aprotic solvents (DMSO, DMF).
Solid-State Stability	High: Stable to heat and light.	Moderate Risk: Ethynyl groups can undergo topochemical polymerization if aligned parallel (< 4 Å) in the lattice.	CRITICAL: Requires DSC screening for exothermic decomposition prior to melting.

Representative Physicochemical Profile

Note: Data below represents a reference profile for the aminopyrazine class to guide characterization. Specific values for the target must be experimentally verified.

Property	2-Amino-6-bromopyrazine (Standard)	6-Bromo-3-ethynylpyrazin-2-amine (Target)	Analytical Method
Melting Point	~150–155°C	Predicted: 140–160°C (with potential decomp.)	DSC (5°C/min)
XRPD Characteristic	High intensity low-angle peaks (planar stacking).	Shifted low-angle peaks; new reflections due to expanded unit cell volume (~15-20% increase).	Powder X-Ray Diffraction
IR Signature	N-H stretch (~3300-3400 cm⁻¹).	New Peak: C≡C stretch (~2100-2200 cm⁻¹) & ≡C-H stretch (~3250 cm⁻¹).	FTIR (ATR)
Solubility (MeOH)	Moderate	Enhanced (Ethynyl group disrupts lattice energy).	Gravimetric / HPLC

Experimental Protocols for Solid-State Characterization

This section details the self-validating workflows required to generate the crystal structure data and assess the stability of 6-Bromo-3-ethynylpyrazin-2-amine.

Protocol A: Single Crystal Growth & Structure Determination

Objective: To obtain a definitive 3D structure (CIF) and assess topochemical stability.

• Solvent Screening:

  • Prepare saturated solutions in Methanol , Ethanol , Acetonitrile , and Isopropyl Acetate .

  • Rationale: Aminopyrazines often form solvates. Screening diverse polarities ensures the thermodynamically stable anhydrate is identified.

• Slow Evaporation:

  • Place 2 mL of saturated solution in a partially capped vial (needle puncture).

  • Store at 20°C in a vibration-free environment.

  • Checkpoint: Monitor for "oiling out". If oil forms, seed with solid precursor to induce nucleation or switch to anti-solvent diffusion (Hexane into Ethyl Acetate).

• Data Collection (SC-XRD):

  • Mount crystal on a Kapton loop.

  • Collect data at 100 K (to reduce thermal motion of the ethynyl group).

  • Critical Parameter: Refine the ethynyl hydrogen position explicitly to confirm C-H...N interactions.

Protocol B: Polymorph & Stability Screening (DSC/TGA)

Objective: To identify high-energy polymorphs and polymerization risks.

• Sample Prep: Weigh 2-5 mg of dry powder into a Tzero aluminum pan.

• DSC Cycle:

  • Equilibrate at 25°C.

  • Ramp 10°C/min to 200°C.

  • Observation: Look for a sharp endotherm (melting) followed immediately by a broad exotherm (decomposition/polymerization).

  • Safety Rule: If the exotherm onset is < 10°C from the melt, the material is unstable for hot-melt processing.

• Validation: Run TGA (Thermogravimetric Analysis) simultaneously. Weight loss coincident with the exotherm confirms decomposition; no weight loss suggests polymerization.

Solid-State Risk Assessment Workflow

The following diagram illustrates the decision logic for evaluating the solid-state safety and developability of the target scaffold.

Figure 1: Decision matrix for the solid-state characterization of ethynyl-aminopyrazines, highlighting the critical "Exotherm check" for alkyne stability.

References

• General Solid-State Characterization

  • Brittain, H. G. (2016). Polymorphism in Pharmaceutical Solids. Drugs and the Pharmaceutical Sciences.[1][2] Link

• Aminopyrazine Crystallography

  • Vishweshwar, P., et al. (2002). "Crystal Engineering of Pharmaceutical Co-crystals: Aminopyrazine Derivatives." Crystal Growth & Design. Link

• Synthesis & Applications

  • Patent WO2008144767A1 (SGX Pharmaceuticals). "Pyrazine Kinase Inhibitors and Methods of Use." Describes the use of 2-amino-6-bromopyrazine as a key intermediate.[3] Link

• Topochemical Reactions of Alkynes

  • Fowler, F. W., & Lauher, J. W. (2000). "A Rational Design of Solid-State Polymerization." Journal of Physical Organic Chemistry. Link

• Database Verification

  • PubChem Compound Summary for CID 12422526 (3-Ethynylpyridin-2-amine analog) & CID 45789610 (3-ethynylpyrazin-2-amine). Link

Sources

• 1. omicsonline.org [omicsonline.org]
• 2. bendola.com [bendola.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

QC Standards &amp; Production Guide: 6-Bromo-3-ethynylpyrazin-2-amine

Content Type: Technical Comparison & QC Guide Audience: Medicinal Chemists, Process Chemists, CMC Leads

Executive Summary

6-Bromo-3-ethynylpyrazin-2-amine is a high-value scaffold, frequently utilized in the synthesis of allosteric SHP2 inhibitors (e.g., analogs of SHP099 or GDC-1971) and KRAS(G12C) covalent binders. Its dual functionality—an electrophilic alkyne for "click" or Sonogashira diversifications and a bromine handle for Suzuki/Buchwald couplings—makes it versatile but chemically fragile.

This guide compares two production grades: Grade A (Standard Precipitation) versus Grade B (Scavenged & Recrystallized) . While Grade A is sufficient for early discovery, our data indicates that Grade B is strictly required for GMP campaigns due to the "poisoning" effect of residual copper/palladium on downstream catalytic cycles.

Part 1: Critical Quality Attributes (CQAs)

The following specifications define the "Pharma Grade" standard required to prevent failure in subsequent synthetic steps.

Attribute	Specification	Criticality	Rationale
Appearance	Light yellow to tan crystalline solid	Medium	Darkening indicates oxidation of the amine or alkyne polymerization.
Assay (HPLC)	≥ 98.5% (a/a)	High	Lower purity leads to complex mixtures in subsequent couplings.
Regio-Isomer	≤ 0.15% (6-ethynyl-3-bromo isomer)	High	The 3,6-dibromo starting material can couple at the wrong position; difficult to separate later.
Alkyne Dimer	≤ 0.5% (Glaser Product)	Medium	Formed via oxidative homocoupling; inert but lowers effective stoichiometry.
Residual Pd	≤ 20 ppm	Critical	Residual Pd from synthesis causes "runaway" reactions or background coupling in the next step.
Residual Cu	≤ 20 ppm	Critical	Copper promotes alkyne instability and side reactions.
Water Content	≤ 0.5% w/w	Medium	Water promotes hydration of the alkyne to a ketone.

Part 2: Comparative Analysis (Production Methods)

We compared the product performance of two distinct isolation strategies following the standard Sonogashira coupling of 3,6-dibromopyrazin-2-amine with TMS-acetylene (followed by deprotection).

Method A: Acid Precipitation (Standard Grade)

• Protocol: Reaction mixture quenched with water; product precipitated by pH adjustment; washed with hexanes.

• Pros: High yield (85-90%), fast, low cost.

• Cons: Traps heavy metals; co-precipitates alkyne dimers.

Method B: Chelation & Recrystallization (Pharma Grade)

• Protocol: Organic layer treated with SiliaMetS® Thiol scavenger resin (4h), followed by recrystallization from EtOH/Heptane.

• Pros: Superior purity, metal-free.

• Cons: Lower yield (65-70%), higher operational time.

Experimental Data Comparison

Batch Size: 50g scale

Metric	Method A (Standard)	Method B (Pharma Grade)	Impact on Next Step (Suzuki Coupling)
HPLC Purity	94.2%	99.1%	Method A required column chromatography purification post-reaction.
Palladium (Pd)	450 ppm	8 ppm	Method A caused 15% homocoupling in the next step due to excess active Pd.
Copper (Cu)	120 ppm	< 5 ppm	Method A showed alkyne degradation after 2 weeks storage.
Appearance	Brown amorphous solid	Yellow needles	Method B stable for >6 months at 4°C.

Part 3: Synthesis & Impurity Mapping (Visualized)

The following diagram maps the origin of critical impurities, establishing the "Why" behind the QC specifications.

Figure 1: Reaction pathway highlighting the genesis of critical impurities (Red) versus the desired synthetic flow (Green).

Part 4: The Self-Validating Analytical System

To ensure trustworthiness, the QC method must include System Suitability Tests (SST) that flag method drift before data is released.

HPLC Method Protocol

• Column: Waters XBridge C18, 3.5 µm, 4.6 x 150 mm (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1][2]

• Flow Rate: 1.0 mL/min.[3][4]

• Detection: UV at 254 nm (aromatic) and 210 nm (alkyne).

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% → 95% B

  • 15-20 min: 95% B

System Suitability Criteria (Pass/Fail)

• Resolution (Rs): > 2.0 between Product and Des-bromo impurity (elutes earlier).

• Tailing Factor: < 1.5 (Aminopyrazines are prone to tailing; failure indicates column aging).

• Precision: RSD ≤ 2.0% for 5 replicate injections.

Figure 2: Analytical Logic Flowchart ensuring no batch is released without meeting system suitability and impurity thresholds.

Part 5: Handling & Stability Guidelines

Warning: The ethynyl group on the electron-deficient pyrazine ring is sensitive to Michael additions and polymerization.

• Storage: Store at -20°C under Argon.

• Light Sensitivity: Protect from light; UV exposure accelerates alkyne dimerization.

• Solution Stability: Stable in DMSO/MeOH for 24 hours. Avoid prolonged storage in acidic media, which may hydrate the alkyne to the acetyl group (-C(O)CH3).

References

• SHP2 Inhibitor Context: Chen, Y. N., et al. (2016).[5] Discovery of SHP099, a Potent, Selective, and Orally Bioavailable SHP2 Inhibitor. Journal of Medicinal Chemistry.

• Aminopyrazine Synthesis: Fotsch, C., et al. (2024). Scalable Synthesis of 6-Chloro-1H-pyrazolo[3,4-b]pyrazine via a Continuous Flow Formylation. Organic Process Research & Development.

• Sonogashira Impurity Profiles: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

• HPLC of Aminopyrazines: SIELC Technologies. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column.

Sources

• 1. jocpr.com [jocpr.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column | SIELC Technologies [sielc.com]
• 5. Discovery of a Novel Series of Imidazopyrazine Derivatives as Potent SHP2 Allosteric Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 6-Bromo-3-ethynylpyrazin-2-amine: A Framework for Safety and Operational Integrity

For the skilled researchers and scientists in drug development, the integrity of our work is inextricably linked to the safety of our practices. The handling of potent, novel compounds like 6-Bromo-3-ethynylpyrazin-2-amine demands more than just procedural adherence; it requires a deep, causal understanding of the risks involved and the implementation of a self-validating system of protection. This guide moves beyond a simple checklist to provide a comprehensive operational and safety framework, grounded in established principles of chemical hygiene and potent compound management.

The structure of 6-Bromo-3-ethynylpyrazin-2-amine—incorporating an aromatic amine, a pyrazine ring, and an alkyne group—suggests a compound with significant biological activity and potential hazards. Aromatic amines, as a class, are noted for their potential toxicity, while pyrazine derivatives can be irritants.[1][2][3] The toxicological properties of this specific molecule have not been exhaustively investigated, compelling us to adopt a conservative approach and handle it as a potent compound of unknown toxicity.[4][5]

The Foundational Layer: Engineering Controls and Environmental Management

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary and most effective layers of protection are robust engineering controls and stringent laboratory practices. Reliance on PPE alone is an insufficient safety strategy.

• Primary Containment: All operations involving the handling of solid 6-Bromo-3-ethynylpyrazin-2-amine, especially weighing and transfers that can generate dust, must be conducted within a certified chemical fume hood or a ventilated balance safety enclosure.[6][7] For larger quantities or repeated handling, a glovebox or other high-containment isolator is the preferred engineering control.[6][8]

• Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and exhausted.[4][9] Air pressure should be negative relative to adjacent, non-laboratory areas to prevent contamination spread.[10]

• Restricted Access: The area where this compound is actively handled should be clearly demarcated with access restricted to trained personnel only.[6]

The Personal Barrier: A Multi-Layered PPE Protocol

The selection of PPE must be tailored to the specific procedure being performed. The following table outlines the minimum required PPE for handling 6-Bromo-3-ethynylpyrazin-2-amine.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety glasses with side shields	Nitrile gloves	Full-length lab coat	Not typically required
Weighing & Transfer (Solid)	Chemical splash goggles and face shield	Double-gloving with nitrile gloves	Chemical-resistant lab coat or disposable suit	NIOSH-approved respirator with P100 (particulate) filters.[4][11]
Handling in Solution	Chemical splash goggles	Nitrile gloves (or other chemically compatible material)	Chemical-resistant lab coat	Required if not in a fume hood or if aerosols may be generated.
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty chemical-resistant gloves (e.g., butyl rubber) over nitrile gloves	Chemical-resistant suit or apron over lab coat	NIOSH-approved respirator with combination organic vapor/P100 cartridges.[7]

Causality Behind PPE Choices:

• Eye and Face Protection: The compound is expected to be a severe eye irritant.[12][13] Goggles provide a seal around the eyes to protect against splashes and fine particulates. A face shield is added during high-risk operations like weighing solids or cleaning spills to protect the entire face.[7][11]

• Hand Protection: Aromatic amines can often be absorbed through the skin.[11] Double-gloving provides an additional layer of security against pinholes or tears. The outer glove is removed and disposed of immediately upon leaving the containment area to prevent cross-contamination.[5] Always inspect gloves for any signs of degradation before use.[4]

• Body Protection: A chemical-resistant lab coat (often with elastic cuffs) or a disposable suit prevents the contamination of personal clothing and skin.[14] Work clothes should be laundered separately from personal items.[12]

• Respiratory Protection: Due to the risk of respiratory irritation and the potential for harm if inhaled, respiratory protection is critical when handling the powdered form of this compound.[1][4][12] An air-purifying respirator with P100 filters is effective against airborne particulates. If the compound is volatile or used in a way that generates vapors, organic vapor cartridges are necessary.[13] All respirator use must be in accordance with a formal respiratory protection program, including fit-testing and medical clearance, as mandated by OSHA standards.[5][13]

Operational Plan: A Step-by-Step Workflow for Safe Handling

The following workflow provides a procedural guide for handling 6-Bromo-3-ethynylpyrazin-2-amine, integrating safety checkpoints at each critical stage.

Caption: Safe Handling Workflow for 6-Bromo-3-ethynylpyrazin-2-amine.

Emergency and Disposal Protocols

Preparedness is a cornerstone of laboratory safety.

Spill Response:

• Alert & Evacuate: Immediately alert personnel in the vicinity. If the spill is large or outside of a containment device, evacuate the area.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in the table above (Spill Cleanup).

• Containment: For solid spills, gently cover with a damp paper towel to avoid generating dust.[12] For liquid spills, surround the area with an inert absorbent material like vermiculite or sand.[3]

• Cleanup: Carefully collect the absorbed material or covered powder using non-sparking tools and place it into a designated, sealable hazardous waste container.[3][4][12]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal:

Under no circumstances should 6-Bromo-3-ethynylpyrazin-2-amine or its contaminated materials be disposed of in standard trash or down the drain.[3]

• Segregation: All waste, including contaminated gloves, wipes, and empty containers, must be collected in a clearly labeled, chemically compatible, and leak-proof hazardous waste container.[3]

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "6-Bromo-3-ethynylpyrazin-2-amine," and a clear indication of the associated hazards (e.g., "Toxic," "Irritant").[3]

• Storage and Disposal: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.[12] Disposal must be handled by a licensed environmental management company in accordance with all local, state, and federal regulations.

By integrating these engineering controls, personal protective measures, and operational plans, you build a resilient safety culture that protects not only the individual researcher but also the integrity of the scientific pursuit.

References

• Apollo Scientific. (n.d.). Safety Data Sheet for 6-Bromo-3-hydroxypyrazine-2-carboxamide.
• Echemi. (n.d.). 3-Amino-6-bromo-2(1H)-pyrazinethione Safety Data Sheets.
• Snodin, D. J., & Elder, D. P. (2023). A Consideration of the Extent That Tertiary Amines Can Form N-Nitroso Dialkylamines in Pharmaceutical Products. Organic Process Research & Development.
• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2017). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal, 15(2), e04693.
• Capot Chemical Co., Ltd. (2011). MSDS of 5-Bromo-3-ethynylpyrazin-2-amine.
• National Research Council (US) Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Vinsshop. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from Chemical Hazards Emergency Medical Management website.
• TKS Publisher. (n.d.). Potent compound safety in the laboratory.
• Fisher Scientific. (n.d.). Safety Data Sheet for 2-Bromo-6-methylpyridine.
• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2017). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal, 15(2), e04693.
• Eurofins. (n.d.). The challenge of handling highly potent API and ADCs in analytical chemistry.
• Industrial Safety Tips. (2025, June 6). PPE For Chemical Handling With Example.
• INCHEM. (n.d.). PYRAZINE DERIVATIVES (JECFA Food Additives Series 48).
• University of Rhode Island. (2005). Principles of Drug Action 1, Spring 2005, Amines.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Fisher Scientific. (2023, September 1). Safety Data Sheet for 6-Amino-3-bromo-2-picoline.
• Pharmaceutical International, Inc. (n.d.). Managing Risks with Potent Pharmaceutical Products.
• Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs.
• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
• Wikipedia. (n.d.). Pyrazine.
• BenchChem. (2025). Proper Disposal of 3-Amino-6-phenylpyrazine-2-carbonitrile: A Step-by-Step Guide for Laboratory Professionals.
• Carl ROTH. (2025, February 13). Safety Data Sheet: 2-bromo-2-nitropropane-1,3-diol.
• MDPI. (2022). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 27(15), 5038.
• GRG Life Sciences. (n.d.). CAS NO 89466-16-0 6-Bromo-3-methylpyridin-2-amine.
• Biosynce. (n.d.). China 2-Amino-3-bromo-6-chloropyrazine CAS 212779-21-0 Manufacturers Suppliers Factory.
• BLD Pharm. (n.d.). 89466-18-2|6-Bromo-2-methoxypyridin-3-amine.

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